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Compound of Interest

Compound Name: Lithium aluminum deuteride

Cat. No.: B032165

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of lithium
aluminum deuteride (LiAID4) powder, a crucial reducing agent in organic synthesis,
particularly for the introduction of deuterium isotopes. The information is presented to facilitate
its use in research and development, with a strong emphasis on safety and proper handling
protocols due to its reactive nature.

Core Physical Properties

Lithium aluminum deuteride is typically a white to gray or sometimes yellowish, odorless
powder.[1][2] It is a powerful reducing agent, analogous to lithium aluminum hydride (LiAIH4),
but with the distinct advantage of enabling isotopic labeling.

Quantitative Data Summary

The following table summarizes the key quantitative physical properties of lithium aluminum
deuteride powder.
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Property Value Notes
Molecular Formula LiAIDa
Molecular Weight 41.98 g/mol [3]
White to gray or yellowish
Appearance [11[2]
powder
Decomposes above 175 °C to
] ] form lithium deuteride,
Melting Point 125 °C (decomposes) ] )
aluminum, and deuterium gas.
[2][4]
Density 0.716 - 0.736 g/cm3 [1]
Soluble in diethyl ether,
tetrahydrofuran (THF), and ) )
. ) ) [2] Reacts violently with water.
Solubility dimethoxyethane. Slightly (2]
soluble in dibutyl ether.
Insoluble in hydrocarbons.
Stable under normal
temperature and pressure in a
- dry, inert atmosphere.[1] Highly ~ Must be stored under an inert
Stability

reactive with water and moist
air.[1][2] Can ignite

spontaneously in air.

gas (e.g., argon or nitrogen).[1]

Experimental Protocols

Given the pyrophoric and water-reactive nature of lithium aluminum deuteride, all

experimental procedures must be conducted with rigorous adherence to safety protocols,

including the use of personal protective equipment (flame-resistant lab coat, safety glasses,

and appropriate gloves) and handling within an inert atmosphere (glovebox or fume hood with

an inert gas flow).

Determination of Melting Point (Capillary Method)

Objective: To determine the melting point of LIAID4 powder.
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Methodology:

Sample Preparation: Inside a glovebox with an inert atmosphere (e.g., argon), finely grind a
small amount of LiAlD4 powder using a mortar and pestle.

Capillary Tube Loading: Pack the powdered sample into a capillary tube to a height of 2-3
mm. Tap the tube gently to ensure tight packing.

Sealing: Seal the open end of the capillary tube using a flame. This must be done carefully to
avoid heating the sample.

Apparatus Setup: Place the sealed capillary tube into a calibrated melting point apparatus.

Heating: Heat the sample rapidly to about 10-15 °C below the expected melting point of 125
°C.

Observation: Decrease the heating rate to 1-2 °C per minute and carefully observe the
sample.

Data Recording: Record the temperature at which the first droplet of liquid appears and the
temperature at which the entire sample becomes liquid. This range represents the melting
point. Due to its decomposition, a sharp melting point may not be observed, and the
temperature of decomposition should be noted.

Determination of Bulk Density (Graduated Cylinder
Method)

Objective: To determine the bulk density of LiAlD4 powder.

Methodology:

Inert Atmosphere: Conduct all steps within a glovebox.

Sample Weighing: Accurately weigh a known mass (e.g., 5-10 g) of LiAlD4 powder.

Volume Measurement: Carefully transfer the weighed powder into a dry, pre-weighed
graduated cylinder. Avoid tapping or compacting the powder.
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e Volume Reading: Read the volume of the powder from the graduated cylinder markings.

e Calculation: Calculate the bulk density using the formula: Bulk Density = Mass of Powder /
Volume of Powder

Qualitative Solubility Test

Objective: To qualitatively assess the solubility of LiAID4 in various organic solvents.

Methodology:

Inert Atmosphere: Perform all additions and observations in a glovebox.

o Sample Preparation: Place a small, accurately weighed amount of LiAID4 (e.g., 10-20 mg)
into several dry test tubes.

e Solvent Addition: To each test tube, add a small volume (e.g., 1 mL) of a different anhydrous
solvent (e.g., diethyl ether, THF, hexane).

o Observation: Gently agitate the tubes and observe if the solid dissolves. Note any signs of
reaction, such as gas evolution or temperature change. Record the solubility as soluble,
slightly soluble, or insoluble.

Visualizations
Synthesis of Lithium Aluminum Deuteride

The following diagram illustrates a typical laboratory synthesis route for lithium aluminum
deuteride from lithium deuteride and aluminum bromide.
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Workflow for the Synthesis of Lithium Aluminum Deuteride

Reactants

Products

Lithium Deuteride (LiD) Reaction

Precipitate Lithium Aluminum Deuteride (LiAID4)
Reaction in Diethyl Ether
Aluminum Bromide (AlIBrs)

In solution

Lithium Bromide (LiBr)

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of LiAlDa.

Reaction with Water

This diagram illustrates the highly exothermic and hazardous reaction of lithium aluminum

deuteride with water.
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Reaction of Lithium Aluminum Deuteride with Water

Products

1 g Lithium Hydroxide (LiOH)
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LiAID4 (solid) Aluminum Hydroxide (AI(OH)s)
@thermic Reaction>
H20 (liquid/vapor) Deuterium Gas (Dz)

Flammable
> Hydrogen Gas (Hz2)

Reactants

Click to download full resolution via product page

Caption: The hazardous reaction of LIAID4 with water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Physical Properties of
Lithium Aluminum Deuteride Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032165#physical-properties-of-lithium-aluminum-
deuteride-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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